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Compound of Interest

Compound Name: 4-Isobutylbenzaldehyde

Cat. No.: B042465

Essential Safety and Handling Guide for 4-
Isobutylbenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Isobutylbenzaldehyde in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
mitigate potential risks.

Hazard Identification and Safety Summary

4-1sobutylbenzaldehyde is a combustible liquid and is harmful if swallowed.[1] It is crucial to
handle this chemical with appropriate safety measures to prevent exposure and ensure a safe
laboratory environment.

Quantitative Data
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Property Value Reference
CAS Number 40150-98-9 [2]
Molecular Formula C11H140 [2]
Molecular Weight 162.23 g/mol [2]
Appearance Colorl.ess' to Almost colorless 3]
clear liquid
Flash Point 93°C/199.4 °F [4]
Storage Class 10 - Combustible liquids [2][5]

Personal Protective Equipment (PPE)

When handling 4-Isobutylbenzaldehyde, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.
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PPE Category Required Equipment

Specifications and
Remarks

Safety goggles and/or face

Eye and Face Protection _
shield

Use tight-sealing safety
goggles.[4] A face shield is
recommended where

splashing is a possibility.[6]

) ) Chemical-resistant gloves and
Skin Protection
lab coat

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[4] Nitrile gloves
may provide suitable
protection.[6] A lab coat or
chemical-resistant overalls

should be worn.[7]

) ) Not required under normal use
Respiratory Protection ] o
with adequate ventilation

Work in a well-ventilated area.
[4][8] If ventilation is
inadequate or in case of a
large spill, use a NIOSH-
approved air-purifying

respirator.[7][9]

Operational and Disposal Plan
Handling and Storage Procedures

1.

Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood.[8]
Ensure safety showers and eyewash stations are readily accessible.[4]

. Safe Handling Practices:

Avoid contact with skin and eyes.[8]
Do not ingest or inhale vapors.[4]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][4]

Take precautionary measures against static discharge.[1]

Wash hands thoroughly after handling.[1]
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3. Storage:

Store in a tightly closed container.[1]
Keep in a cool, well-ventilated place.[1][4]
Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Disposal Plan

o Chemical Waste: Dispose of 4-Isobutylbenzaldehyde and any contaminated materials in
accordance with federal, state, and local regulations. This should be done through an
approved waste disposal plant.[1][4]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as chemical
waste.

o Empty Containers: Do not reuse empty containers. They should be disposed of as
hazardous waste.

Emergency Procedures
Spill Response

o Evacuate: Evacuate non-essential personnel from the spill area.[8]
o Ventilate: Ensure the area is well-ventilated.

e Contain: Use a liquid-absorbent material (e.g., Chemizorb®) to contain and absorb the spill.

[1]
o Collect: Collect the absorbed material into a suitable, closed container for disposal.[8]
o Clean: Clean the affected area thoroughly.

o Decontaminate: Decontaminate any equipment used in the cleanup.

First Aid Measures
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 If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[1]
Immediately have the victim drink water (two glasses at most).[1]

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if irritation persists.[4]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention.[4]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-
resistant foam.[4]

o Specific Hazards: The material is combustible and may form explosive mixtures with air.[4]
Vapors are heavier than air and may spread along floors.[1]

o Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus
(SCBA) and full protective gear.[4]

Workflow for Chemical Spill
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Chemical Spill Occurs

Spill of 4-Isobutylbenzaldehyde

Immediate Refv,ponse Actions

Evacuate Area

l

Alert Supervisor & Safety Officer

l

Don Appropriate PPE

Spill Containment and Cleanup

Ensure Adequate Ventilation

l

Contain Spill with Absorbent Material

;

Collect Waste in a Sealed Container

l

Clean and Decontaminate the Area

Waste Disposal

Dispose of Waste via Approved Channels

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 4-lsobutylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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